N-(1-azabicyclo[2.2.2]oct-3-yl)-4-chlorobenzamide

• IUPAC Name: N-(1-azabicyclo[2.2.2]octan-3-yl)-4-chlorobenzamide
• InChI: InChI=1S/C14H17ClN2O/c15-12-3-1-11(2-4-12)14(18)16-13-9-17-7-5-10(13)6-8-17/h1-4,10,13H,5-9H2,(H,16,18)
• InChI Key: WECKJONDRAUFDD-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C(C2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H17ClN2O
• Molecular Weight: 264.75 g/mol

Description

N-(1-azabicyclo[2.2.2]oct-3-yl)-4-chlorobenzamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in research. This compound is commonly referred to as ABOB and is a muscarinic acetylcholine receptor agonist. ABOB has been used in various studies to investigate the physiological and biochemical effects of muscarinic receptor activation.

Mechanism of Action

ABOB acts as an agonist of the muscarinic acetylcholine receptor system. It binds to the receptor and activates it, leading to the downstream effects of muscarinic receptor activation. The specific mechanism of action of ABOB is not fully understood, but it is believed to involve the activation of intracellular signaling pathways.
Biochemical and Physiological Effects
ABOB has been shown to have various biochemical and physiological effects. It has been demonstrated to increase the release of acetylcholine in the hippocampus, which is a brain region involved in memory and learning. ABOB has also been shown to enhance long-term potentiation, a process that underlies memory formation. Additionally, ABOB has been shown to improve cognitive performance in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using ABOB in lab experiments is its specificity for the muscarinic acetylcholine receptor system. This allows for more precise investigation of the effects of muscarinic receptor activation. However, one limitation of using ABOB is its potential for off-target effects. It is important to carefully control for these effects in experiments.

Future Directions

There are several future directions for research involving ABOB. One area of interest is the investigation of the effects of ABOB on different muscarinic receptor subtypes. Additionally, further research is needed to fully understand the mechanism of action of ABOB. Another potential area of research is the investigation of the therapeutic potential of ABOB for neurological disorders such as Alzheimer's disease.

Synthesis Methods

The synthesis of ABOB involves the reaction of 4-chlorobenzoyl chloride with 1-azabicyclo[2.2.2]oct-3-ylamine in the presence of a base such as triethylamine. The reaction yields ABOB as a white crystalline solid with a melting point of 145-147°C.

Scientific Research Applications

ABOB has been widely used in scientific research to investigate the muscarinic acetylcholine receptor system. This receptor system plays a crucial role in various physiological processes such as cognition, memory, and attention. ABOB has been used to study the effects of muscarinic receptor activation on these processes.